Cas no 1807122-52-6 (Ethyl 3-bromo-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 3-bromo-6-fluoropyridine-2-acetate
• CAS No: 1807122-52-6
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 4900834
• Update Time: 2025-08-02

Ethyl 3-bromo-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-fluoropyridine-2-acetate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)5-7-6(10)3-4-8(11)12-7/h3-4H,2,5H2,1H3
• InChI Key： LWOZUOVURUJTQK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-6-fluoropyridine-2-acetate

Research Brief on Ethyl 3-bromo-6-fluoropyridine-2-acetate (CAS: 1807122-52-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-6-fluoropyridine-2-acetate (CAS: 1807122-52-6) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies highlight its role in the development of novel drug candidates, emphasizing its structural utility in medicinal chemistry.

The compound's unique chemical properties, including the presence of both bromo and fluoro substituents, make it a valuable building block for constructing complex heterocyclic frameworks. Researchers have leveraged its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to access diverse pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing potent inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders.

In addition to its synthetic applications, Ethyl 3-bromo-6-fluoropyridine-2-acetate has been investigated for its potential in radiopharmaceutical development. The fluorine-18 isotope, when incorporated into the pyridine ring, enables positron emission tomography (PET) imaging applications. A recent preclinical study (2024) explored its utility as a precursor for radiolabeled tracers targeting tumor-associated kinases, showcasing its dual role in diagnostics and therapeutics.

Ongoing research is also focusing on optimizing the compound's pharmacokinetic properties. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications to enhance its metabolic stability and bioavailability. These advancements are critical for its transition from a research chemical to a clinically relevant entity. Industry reports suggest that several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines.

Despite its promise, challenges remain in scaling up its synthesis and ensuring cost-effective production. Recent patents (2023-2024) disclose improved synthetic routes that address these issues, employing catalytic methodologies to increase yield and purity. Environmental and regulatory considerations are also being addressed, with green chemistry approaches gaining traction in its manufacturing processes.

In conclusion, Ethyl 3-bromo-6-fluoropyridine-2-acetate (1807122-52-6) represents a critical intermediate in modern drug discovery, with applications spanning from kinase inhibitors to imaging agents. Its continued study is expected to yield novel therapeutic candidates and contribute to advancements in personalized medicine. Future research directions may explore its utility in targeted protein degradation and other emerging modalities.